Cas no 1805668-39-6 (Ethyl 3-chloromethyl-4-cyano-5-ethylbenzoate)

• Product Name: Ethyl 3-chloromethyl-4-cyano-5-ethylbenzoate
• CAS No: 1805668-39-6
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 4947519
• Update Time: 2025-05-24

Ethyl 3-chloromethyl-4-cyano-5-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-4-cyano-5-ethylbenzoate

• Inchi： 1S/C13H14ClNO2/c1-3-9-5-10(13(16)17-4-2)6-11(7-14)12(9)8-15/h5-6H,3-4,7H2,1-2H3
• InChI Key： UUHFPGBOGYTYIP-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)OCC)=CC(=C1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloromethyl-4-cyano-5-ethylbenzoate

Ethyl 3-chloromethyl-4-cyano-5-ethylbenzoate (CAS No. 1805668-39-6): A Comprehensive Overview

Ethyl 3-chloromethyl-4-cyano-5-ethylbenzoate (CAS No. 1805668-39-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, presents a versatile platform for the development of novel therapeutic agents and agrochemicals. The presence of both chloromethyl and cyanо functional groups, along with an ethyl substituent at the fifth position of the benzoate backbone, makes it a compound of considerable interest for synthetic chemists.

The chemical structure of Ethyl 3-chloromethyl-4-cyano-5-ethylbenzoate consists of a benzoic acid derivative with modifications that enhance its reactivity and potential biological activity. The 3-chloromethyl group introduces a reactive site for nucleophilic substitution reactions, while the 4-cyano group adds electron-withdrawing properties, influencing the overall electronic distribution of the molecule. This combination of functional groups makes it an attractive intermediate for constructing more complex molecules.

In recent years, Ethyl 3-chloromethyl-4-cyano-5-ethylbenzoate has been explored in various research avenues, particularly in the synthesis of bioactive molecules. Its utility as a building block in medicinal chemistry has been highlighted in several studies, where it has been employed to develop compounds with potential applications in treating neurological disorders, infectious diseases, and cancer. The compound's ability to undergo diverse chemical transformations allows for the creation of structurally diverse derivatives that can be screened for biological activity.

One of the most compelling aspects of Ethyl 3-chloromethyl-4-cyano-5-ethylbenzoate is its role in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern drug discovery, with many clinically used drugs featuring these structural motifs. Researchers have leveraged the reactivity of this compound to construct complex heterocyclic frameworks, including pyridines, pyrimidines, and quinolines, which are known for their broad spectrum of biological activities. The introduction of nitrogen-containing heterocycles into drug candidates often enhances their pharmacological properties, such as binding affinity and metabolic stability.

The pharmaceutical industry has shown particular interest in Ethyl 3-chloromethyl-4-cyano-5-ethylbenzoate due to its potential as a precursor for antiviral and antibacterial agents. In one notable study, researchers utilized this compound to synthesize a series of derivatives that exhibited inhibitory activity against various viral enzymes. The< strong> chloromethyl group was particularly valuable in these reactions, allowing for the introduction of additional functional moieties that could modulate drug efficacy and selectivity. Similarly, derivatives featuring< strong> cyano groups have been explored for their antibacterial properties, demonstrating promising results in preliminary assays.

Beyond pharmaceutical applications, Ethyl 3-chloromethyl-4-cyano-5-ethylbenzoate has found utility in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. The< strong> chloromethyl group can be readily transformed into other functional groups that are known to enhance the bioactivity of agrochemicals. Additionally, the< strong> cyano group contributes to the stability and persistence of these compounds in environmental systems, which is crucial for their effectiveness as crop protectants.

The synthesis of Ethyl 3-chloromethyl-4-cyano-5-ethylbenzoate involves multi-step organic reactions that highlight its synthetic versatility. Common synthetic routes include the chlorination of ethyl benzoate followed by cyanation at the fourth position and subsequent ethylation at the fifth position. These reactions can be optimized using various catalysts and reaction conditions to achieve high yields and purity. The ability to produce this compound efficiently is essential for its widespread use in research and industrial applications.

In conclusion, Ethyl 3-chloromethyl-4-cyano-5-ethylbenzoate (CAS No. 1805668-39-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for constructing bioactive molecules with diverse applications. As research continues to uncover new synthetic strategies and biological activities associated with this compound, its importance is likely to grow further within the chemical community.